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Compound of Interest

Compound Name: 3-(4-Chlorobutyl)oxolane

Cat. No.: B15253621

Essential Safety and Handling Guide for 3-(4-
Chlorobutyl)oxolane

This guide provides immediate safety, operational, and disposal protocols for handling 3-(4-
Chlorobutyl)oxolane in a laboratory setting. It is intended for researchers, scientists, and
professionals in drug development.

Hazard Summary

3-(4-Chlorobutyl)oxolane is a flammable liquid and vapor that can cause significant health
effects. It is harmful if swallowed, causes skin irritation, and poses a risk of serious eye
damage.[1] Adherence to proper safety protocols is critical to minimize exposure and ensure a
safe working environment.

Hazard Classification Category GHS Hazard Statement

H226: Flammable liquid and

Flammable liquids Category 3
vapor[1]

Acute toxicity, Oral Category 4 H302: Harmful if swallowed[1]
Skin irritation Category 2 H315: Causes skin irritation[1]
) H318: Causes serious eye

Serious eye damage Category 1

damage[1]
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Personal Protective Equipment (PPE)

A comprehensive assessment of the specific laboratory procedures should be conducted to
determine the appropriate level of PPE.[2] However, the following provides a baseline for
handling 3-(4-Chlorobutyl)oxolane:

e Eye and Face Protection: Chemical splash goggles that meet ANSI Z87.1 standards are
mandatory.[2] For procedures with a higher risk of splashing, a face shield should be worn in
addition to goggles.[3][4][5]

» Hand Protection: Chemical-resistant gloves are required. While disposable nitrile gloves may
be suitable for incidental contact, butyl rubber or other gloves with high resistance to
halogenated and aromatic organic solvents should be considered for prolonged or direct
contact.[2][3] Always inspect gloves for degradation or punctures before use.

o Body Protection: A flame-resistant lab coat is recommended. For operations with a significant
splash risk, a chemical-resistant apron should be worn over the lab coat.[2][5]

o Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood, to minimize inhalation of vapors. If engineering controls are
insufficient to maintain exposure below acceptable limits, respiratory protection may be
necessary.[4]

Operational Plan: Handling and Storage

Engineering Controls:
o Always handle 3-(4-Chlorobutyl)oxolane inside a certified chemical fume hood.

o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the work area.[6]

» Use explosion-proof electrical, ventilating, and lighting equipment.[1]
Work Practices:

o Keep the container tightly closed when not in use.[1]
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Ground and bond the container and receiving equipment to prevent static discharge.[1][6]

Use only non-sparking tools.[1][6]

Avoid contact with skin and eyes.[7]

Do not eat, drink, or smoke in areas where the chemical is handled.[1]

Wash hands thoroughly after handling.[1]
Storage:

o Store in a cool, well-ventilated place away from heat, sparks, open flames, and hot surfaces.

[11[6]
o Keep the container tightly closed in a dry area.[6]
o Store away from incompatible materials such as strong oxidizing agents.[6]

Emergency Procedures

¢ In case of skin contact: Immediately remove all contaminated clothing and rinse the skin with
plenty of water or shower.[1] If skin irritation occurs, seek medical advice.[1]

¢ In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and immediately call a poison center or
doctor.[1]

« If swallowed: Rinse the mouth. Call a poison center or doctor if you feel unwell.[1]

In case of fire: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish.[1]

Disposal Plan

Chemical waste must be handled and disposed of in accordance with all federal, state, and
local regulations.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.sigmaaldrich.com/HK/en/sds/aldrich/t332623?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC431560010&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/en/sds/aldrich/t332623?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC431560010&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-4-chlorbutyl-1h-indol-5-carbonitril.htm
https://www.sigmaaldrich.com/HK/en/sds/aldrich/t332623?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/aldrich/t332623?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/aldrich/t332623?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC431560010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC431560010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC431560010&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/en/sds/aldrich/t332623?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/aldrich/t332623?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/aldrich/t332623?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/aldrich/t332623?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/aldrich/t332623?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15253621?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

o Waste Classification: Determine if the discarded chemical is classified as hazardous waste
according to EPA guidelines (40 CFR Parts 261.3) and any state or local regulations.[8]

e Containment: Collect waste in a suitable, labeled, and closed container.

o Disposal: Dispose of the contents and container to an approved waste disposal plant.[1] Do
not dispose of it down the drain.
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Caption: Workflow for safe handling of 3-(4-Chlorobutyl)oxolane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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